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Compound of Interest

Compound Name:
Ethyl 2-chloro-2-

fluorocyclopropanecarboxylate

Cat. No.: B172421 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
chloro-2-fluorocyclopropanecarboxylate
Disclaimer: No specific Safety Data Sheet (SDS) for Ethyl 2-chloro-2-
fluorocyclopropanecarboxylate (CAS No. 155051-93-7) was publicly available at the time of

this writing. The following guidance is based on the chemical's structure, which includes a

halogenated cyclopropane ring and an ester functional group, as well as safety protocols for

analogous compounds. This information is intended for qualified researchers, scientists, and

drug development professionals and must be supplemented by a thorough internal risk

assessment before handling this chemical.

Immediate Safety and Hazard Information
Based on data from structurally related compounds, Ethyl 2-chloro-2-
fluorocyclopropanecarboxylate is anticipated to be a skin and eye irritant and may cause

respiratory irritation.[1][2] Halogenated organic compounds can be toxic if swallowed, inhaled,

or in contact with skin. The cyclopropane ring introduces strain, which may increase reactivity.

Predicted Physicochemical Data:
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Property Predicted Value

Molecular Formula C6H8ClFO2

Molecular Weight 166.58 g/mol

Boiling Point 173.2 ± 40.0 °C

Density 1.27 ± 0.1 g/cm3

Source: Chongqing Chemdad Co., Ltd.[3]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling Ethyl 2-chloro-
2-fluorocyclopropanecarboxylate.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Chemical Splash Goggles and

Face Shield

Goggles should meet ANSI

Z87.1 standards. A face shield

should be worn over goggles,

especially when handling

larger quantities or when there

is a splash hazard.[1][4]

Hands Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended.[1]

Regularly inspect gloves for

any signs of degradation or

punctures and change them

immediately if contaminated.[1]

Consider double-gloving for

added protection.[2]

Body Laboratory Coat

A flame-resistant, low-

permeability lab coat with a

solid front, long sleeves, and

tight-fitting cuffs should be

worn and fully buttoned.[1][5]

Respiratory Respirator (if necessary)

Use a NIOSH-approved

respirator with appropriate

cartridges if working in a poorly

ventilated area or if aerosols

are generated.[1] Engineering

controls, such as a chemical

fume hood, are the preferred

method for minimizing

inhalation exposure.[1]

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to a strict operational workflow is critical to minimize exposure and ensure a safe

laboratory environment.

1. Preparation:

Conduct all work with this compound in a certified chemical fume hood to ensure adequate

ventilation.[1][2]

Assemble all necessary equipment and reagents before commencing the experiment.

Ensure that appropriate spill cleanup materials, such as inert absorbent material (sand or

vermiculite), are readily available.[2]

An eyewash station and safety shower should be in the immediate vicinity.[4]

2. Handling:

Don all required PPE as outlined in the table above.

Ground and bond containers when transferring material to prevent static discharges.[6]

Avoid the formation and inhalation of vapors or aerosols.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly after handling the compound.[1]

3. Post-Handling:

Decontaminate all work surfaces after use.

Properly remove and dispose of contaminated PPE.

Wash hands and any exposed skin thoroughly.

Disposal Plan
Hazardous waste must be managed from "cradle to grave," meaning it is tracked from

generation to final disposal.[7]
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Waste Collection:

All waste materials, including contaminated PPE, leftover chemicals, and empty containers,

should be collected in a designated, labeled, and sealed container.[1]

Ethyl 2-chloro-2-fluorocyclopropanecarboxylate is a halogenated organic compound.

Therefore, it must be disposed of in a designated "halogenated waste" container.[8][9]

Do not mix halogenated waste with non-halogenated waste unless specifically permitted by

your institution's waste disposal guidelines.[9] Some institutions may allow mixing.[10]

Waste containers must be kept closed except when adding waste and stored in a well-

ventilated area, preferably with secondary containment.[7][9]

Waste Disposal:

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Hand over waste containers to your institution's Environmental Health and Safety (EHS)

department for final disposal.

Experimental Workflow Diagram
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Workflow for Handling Ethyl 2-chloro-2-fluorocyclopropanecarboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b172421?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

